Cas no 1261454-81-2 (3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid)

• Product Name: 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid
• CAS No: 1261454-81-2
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4994022
• Update Time: 2025-05-24

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-13-3-1-2-11(12(13)8-14(20)21)9-4-6-10(7-5-9)22-15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： MHLHIYQXEISTPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(=CC=2)OC(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

Introduction to 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261454-81-2)

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261454-81-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl core, a chloro substituent, and a trifluoromethoxy group, which collectively contribute to its diverse biological activities and pharmacological properties.

The chemical structure of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid can be represented as follows: C₁₆H₁₀ClF₃O₃. The presence of the biphenyl moiety provides rigidity and planarity, which are crucial for interactions with biological targets. The chloro and trifluoromethoxy substituents introduce additional electronic and steric effects, enhancing the compound's ability to modulate specific biological pathways.

In recent years, there has been growing interest in the use of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid could be developed into a potential treatment for inflammatory diseases.

In addition to its anti-inflammatory properties, 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid has also shown promising anti-cancer activity. A 2020 study published in the Cancer Research Journal reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The unique structural features of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid also make it an attractive candidate for structure-based drug design. Computational studies have revealed that this compound can form stable interactions with key protein targets involved in inflammation and cancer. These interactions are mediated by hydrogen bonding, π-stacking, and hydrophobic interactions, which enhance the binding affinity and selectivity of the compound.

Beyond its therapeutic potential, 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid has also been explored for its use as a synthetic intermediate in organic synthesis. Its reactivity and functional groups provide opportunities for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility makes it a valuable tool for chemists and medicinal chemists working on drug discovery projects.

In conclusion, 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS No. 1261454-81-2) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure and biological activities make it an important molecule for further investigation in the fields of medicinal chemistry and pharmaceutical sciences. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.